2,5-Dioxohexahydro-1H-pyrrolo(1,2-a)imidazole-7a-carboxylic acid

• CAS No.: 126101-07-3
• Molecular Formula: C7H8N2O4
• Molecular Weight: 184.15 g/mol
• IUPAC Name: 2,5-dioxo-1,3,6,7-tetrahydropyrrolo[1,2-a]imidazole-7a-carboxylic acid
• InChI: InChI=1S/C7H8N2O4/c10-4-3-9-5(11)1-2-7(9,8-4)6(12)13/h1-3H2,(H,8,10)(H,12,13)
• InChI Key: IOUXCPKBPUCKMJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(NC(=O)CN2C1=O)C(=O)O

Description

2,5-Dioxohexahydro-1H-pyrrolo(1,2-a)imidazole-7a-carboxylic acid is a useful research compound. Its molecular formula is C7H8N2O4 and its molecular weight is 184.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 2-carboxy-4-oxo-2-imidazolidine-propanoic acid (2 g, 9.89 mmol), hexamethyldisilazane (20 mol) and trimethylchlorosilane (10 ml) in dry acetonitrile (50 ml) was refluxed under nitrogen for 4 hours. After cooling, the precipitate was filtered off and the filtrate was evaporated under vacuum. The residue was dissolved in methanol (20 ml) containing some drops of concentrated hydrochloric acid and stirred for 10 minutes. The insoluble material was filtered off and the filtrate was evaporated to dryness. The residue was triturated with acetonitrile and crystallized with tetrahydrofuran (250 ml) to yield 0.9 g (50%) of the title compound, m.p. 207° C. (with decomposition). NMR (DMSO-d6): deltaH : 9.20 (b.s., 1H, NH); 3.82 and 3.46 (ABq, J=16.8 Hz, 2H, NCH2CO); 2.90-1.80 (c.a., 4H, CH2 -CH2). MS (E.I., 70 eV, 1.5 mA) m/z=184 (M+), 139 (M--COOH)+, 83 (C3H3N2O)30 .

Synthesis routes and methods II

Procedure details